![molecular formula C7H9ClN2 B1629038 3-(Chloromethyl)-2,5-dimethylpyrazine CAS No. 921040-00-8](/img/structure/B1629038.png)
3-(Chloromethyl)-2,5-dimethylpyrazine
Overview
Description
3-(Chloromethyl)-2,5-dimethylpyrazine is a chemical compound that belongs to the pyrazine family. It is a colorless liquid that has a pungent odor. This compound has been widely used in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of 3-(Chloromethyl)-2,5-dimethylpyrazine is not fully understood. However, it is believed to act as an alkylating agent. This means that it can add an alkyl group to a molecule, which can alter its structure and function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have antitumor activity and has been studied for its potential use in cancer treatment. It has also been shown to have antimicrobial activity and has been studied for its potential use as an antibacterial agent.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(Chloromethyl)-2,5-dimethylpyrazine in lab experiments is its unique properties. It has been shown to have various biochemical and physiological effects, which make it a useful tool for studying biological processes. However, one limitation of using this compound is its potential toxicity. It can be harmful if not handled properly, and therefore, precautions must be taken when working with this compound.
Future Directions
There are many future directions for the study of 3-(Chloromethyl)-2,5-dimethylpyrazine. One potential direction is the development of new drugs based on this compound. It has been shown to have potential therapeutic effects, and therefore, it may be useful in the development of new drugs. Another potential direction is the study of its mechanism of action. Further research is needed to fully understand how this compound works and how it can be used in scientific research. Additionally, the development of new synthesis methods for this compound may also be an area of future research.
Scientific Research Applications
3-(Chloromethyl)-2,5-dimethylpyrazine has been used in various scientific research studies. It has been used as a building block for the synthesis of other compounds. It has also been used as a reagent in the synthesis of heterocyclic compounds. This compound has been used in the development of new drugs and has been studied for its potential therapeutic effects.
properties
IUPAC Name |
3-(chloromethyl)-2,5-dimethylpyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN2/c1-5-4-9-6(2)7(3-8)10-5/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMRPCTNJCCPDCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C(=N1)CCl)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90608675 | |
Record name | 3-(Chloromethyl)-2,5-dimethylpyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90608675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
921040-00-8 | |
Record name | 3-(Chloromethyl)-2,5-dimethylpyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90608675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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